FGFR1 inhibitor-16

Kinase inhibition FGFR1 Enzymatic assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H9N5O3S
Molecular Weight 351.3 g/mol
Cat. No. B15581388
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Technical Parameters


Basic Identity
Product NameFGFR1 inhibitor-16
Molecular FormulaC16H9N5O3S
Molecular Weight351.3 g/mol
Structural Identifiers
InChIInChI=1S/C16H9N5O3S/c22-15-13(9-10-2-1-3-12(8-10)21(23)24)25-16-18-14(19-20(15)16)11-4-6-17-7-5-11/h1-9H/b13-9+
InChIKeyXFMSREGSSQUGAK-UKTHLTGXSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

FGFR1 inhibitor-16 Procurement Guide


FGFR1 inhibitor-16 (Compound 89; CAS 606958-57-0) is a synthetic small-molecule fibroblast growth factor receptor 1 (FGFR1) inhibitor identified through combinatorial pharmacophore-based virtual screening [1]. It exhibits modest inhibitory activity against FGFR1, achieving 24.95% inhibition at 10 μM and 53.00% inhibition at 50 μM in enzymatic assays . Unlike potent clinical-stage FGFR inhibitors with sub-nanomolar IC50 values (e.g., AZD4547, erdafitinib, pemigatinib), FGFR1 inhibitor-16 demonstrates relatively weak target engagement, positioning it as a research tool compound rather than a therapeutic candidate . Its molecular formula is C16H9N5O3S (MW 351.34) [2].

Probe type Low-affinity FGFR1 probe for hit validation and scaffold optimization
Scaffold Thiazolo-triazole core enables novel intellectual property space exploration
Binding mode Non-ATP-competitive context supports pharmacophore diversification studies

FGFR1 inhibitor-16 Substitution Limitations


FGFR1 inhibitor-16 differs fundamentally from clinical-stage pan-FGFR inhibitors in potency, selectivity profile, and intended research application. While potent FGFR inhibitors such as AZD4547 (IC50 0.2 nM), pemigatinib (IC50 0.4 nM), and infigratinib (IC50 0.9 nM) achieve near-complete target inhibition at low nanomolar concentrations [1], FGFR1 inhibitor-16 requires micromolar concentrations (10–50 μM) to achieve partial inhibition (24.95%–53.00%) . This potency differential precludes simple interchangeability in experimental systems requiring robust FGFR1 blockade. Furthermore, the selectivity landscape differs: clinical inhibitors exhibit defined multi-kinase profiles (e.g., erdafitinib inhibits FGFR1–4 with IC50 values of 1.2–5.7 nM [2]), whereas FGFR1 inhibitor-16's off-target profile remains uncharacterized, introducing experimental uncertainty if substituted for a well-profiled inhibitor. Procurement decisions must therefore be guided by the specific research objective—whether requiring potent FGFR1 suppression (clinical inhibitors) or exploring structure-activity relationships with a moderately active chemotype (FGFR1 inhibitor-16).

ATP-competitive inhibitors May not replicate the non-ATP-competitive binding mode inferred for this compound, altering pharmacophore interpretation.
Optimized clinical leads Nanomolar potency and refined selectivity profiles mask the micromolar-range activity space unique to this chemotype.
Cross-scaffold substitution Divergent pyrimidine/quinoline cores introduce SAR biases not representative of the thiazolo-triazole series.

FGFR1 inhibitor-16 Differentiation Evidence


Potency Profile vs. ATP-Competitive FGFR1 Inhibitors

FGFR1 inhibitor-16 demonstrates markedly lower potency against FGFR1 compared to the clinical-stage pan-FGFR inhibitor AZD4547. At 10 μM, FGFR1 inhibitor-16 achieves only 24.95% inhibition , whereas AZD4547 exhibits an IC50 of 0.2 nM in cell-free kinase assays, corresponding to near-complete inhibition at concentrations three orders of magnitude lower . At 50 μM, FGFR1 inhibitor-16 reaches 53.00% inhibition, still substantially below the >90% inhibition achievable with nanomolar concentrations of AZD4547 .

Potency Profile
Reported comparison
53% inhibition at 50 µM vs. 0.2 nM IC50 for AZD4547
Supports classification as low-affinity probe for scaffold optimization
>1000-fold difference; suitable for low-activity control experiments
Kinase inhibition FGFR1 Enzymatic assay Potency comparison

Selectivity and Binding Mode Differentiation

FGFR1 inhibitor-16 exhibits a shallow concentration-response profile, with inhibition increasing from 24.95% at 10 μM to 53.00% at 50 μM—a 2.1-fold increase in inhibition for a 5-fold increase in concentration . In contrast, pemigatinib demonstrates potent FGFR1 inhibition with an IC50 of 0.4 nM in recombinant enzymatic assays, achieving >90% inhibition at concentrations below 10 nM [1]. The Hill slope and maximal inhibition plateau for FGFR1 inhibitor-16 are not reported, limiting quantitative comparison of efficacy parameters.

Binding Mode Selectivity
Class-level inference
Non-ATP-competitive inferred; unprofiled against FGFR2-4
Enables exploration of non-ATP-competitive pharmacophore space
Selectivity data unavailable; review required for multi-kinase studies
Dose-response FGFR1 Inhibitor potency Kinase assay

Chemical Scaffold Uniqueness

While cellular antiproliferative data for FGFR1 inhibitor-16 are absent from available sources, erdafitinib demonstrates robust cellular activity against FGFR1-expressing cells with an IC50 of 22.1 nM in proliferation assays . In a Ba/F3-FGFR1 cellular model, erdafitinib exhibits an IC50 of 0.023 μM (23 nM) [1]. The absence of cellular potency data for FGFR1 inhibitor-16, combined with its weak enzymatic inhibition (53.00% at 50 μM) , suggests it may lack sufficient potency to demonstrate meaningful antiproliferative effects in cell-based assays at physiologically achievable concentrations.

Scaffold Uniqueness
Class-level inference
Thiazolo[3,2-b][1,2,4]triazol-6(5H)-one vs. pyrimidine/quinoline cores
Distinct chemotype for SAR diversification and IP exploration
No reported cross-resistance with common FGFR inhibitor scaffolds
Cellular assay FGFR1 Inhibitor potency Antiproliferative activity

Discovery Context: Hit vs. Optimized Leads

Infigratinib has been extensively characterized for selectivity across the FGFR family and a panel of other kinases. It inhibits FGFR1, FGFR2, FGFR3, and FGFR4 with IC50 values of 0.9 nM, 1.4 nM, 1 nM, and 60 nM, respectively, and shows minimal activity against non-FGFR kinases at micromolar concentrations [1]. In contrast, FGFR1 inhibitor-16's activity against FGFR2, FGFR3, FGFR4, or any non-FGFR kinase has not been reported, leaving its selectivity profile completely uncharacterized .

Discovery Context
Class-level inference
Virtual screening hit (50 µM, 53% inhibition)
Suitable as low-activity positive control for HTS calibration
Unoptimized hit; lacks in vivo PK or selectivity data
Kinase selectivity FGFR family Off-target profiling Inhibitor characterization

FGFR1 Inhibitor-16 vs. Rogaratinib: Potency Differential and Research Application Context

Rogaratinib inhibits FGFR1 with an IC50 of 11.2 nM [1] (some sources report 1.8 nM ), placing it among moderately potent pan-FGFR inhibitors. FGFR1 inhibitor-16, with only 53.00% inhibition at 50,000 nM (50 μM), is approximately 4,500-fold less potent than rogaratinib (assuming 11.2 nM IC50). Both compounds are used in tumor research, but rogaratinib has advanced to clinical evaluation, while FGFR1 inhibitor-16 remains a research tool compound identified through virtual screening [2].

FGFR1 inhibitor Potency Research tool Procurement

FGFR1 inhibitor-16 Research Applications


Hit Validation and Low-Affinity Probe Studies

FGFR1 inhibitor-16 (Compound 89) was identified through combinatorial pharmacophore-based virtual screening . Its modest FGFR1 inhibitory activity (53.00% at 50 μM) makes it a suitable starting point for SAR optimization campaigns . Researchers developing novel FGFR1 inhibitors may use this compound as a reference chemotype to benchmark improved analogs, given its well-defined molecular structure (C16H9N5O3S) and established, albeit weak, target engagement.

Pharmacophore Model Validation & Scaffold Hopping

In experimental systems where partial FGFR1 inhibition is desired—for example, to study graded signaling responses or to establish a low-activity baseline—FGFR1 inhibitor-16 may serve as a tool compound. Its shallow concentration-response profile (24.95% at 10 μM; 53.00% at 50 μM) allows for titration of incomplete target inhibition, which cannot be achieved with potent inhibitors such as AZD4547 or pemigatinib that achieve near-complete inhibition at low nanomolar concentrations.

SAR Exploration of Thiazolo-Triazole Series

FGFR1 inhibitor-16 was discovered via virtual screening and 3D-QSAR modeling . As such, it is particularly well-suited for computational chemistry applications, including molecular docking validation studies, pharmacophore model refinement, and benchmarking of in silico screening workflows. Its modest biochemical activity provides a real-world benchmark for assessing predictive accuracy of computational models.

Cross-Scaffold Control in FGFR1 Signaling

Based on the available evidence, FGFR1 inhibitor-16 is not recommended for cellular proliferation assays, in vivo tumor xenograft studies, or any application requiring robust FGFR1 target engagement. Its weak enzymatic potency and lack of reported cellular activity render it unsuitable for these purposes. Researchers requiring such applications should instead procure potent clinical-stage inhibitors such as AZD4547 (IC50 0.2 nM) , pemigatinib (IC50 0.4 nM) [1], or erdafitinib (IC50 1.2 nM; cellular IC50 22.1 nM) .

Application
Selection Property
Validation Focus
Hit validation & HTS calibration
Low-activity threshold control
Assay sensitivity for weak FGFR1 inhibitors
Pharmacophore model validation
Scaffold-hopping template
Model refinement and IP diversification
SAR exploration
Thiazolo-triazole scaffold
Non-ATP-competitive FGFR1 modulation
Cross-scaffold control
Weak potency control
On-target vs off-target differentiation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

20 linked technical documents
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